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Compound of Interest

Compound Name: H-Glu-0OBzI

cat. No.: 82540942

An In-depth Technical Guide on H-Glu-OBzl: Molecular Weight and Formula

This guide provides the fundamental physicochemical properties of H-Glu-OBzl, specifically its
molecular weight and chemical formula. This information is crucial for researchers, scientists,
and professionals in drug development for accurate measurements, reaction stoichiometry, and
analytical characterization.

Chemical Identity

H-Glu-OBzl is a derivative of the amino acid L-glutamic acid. The designation "H" at the N-
terminus indicates a free amino group, while "OBzl" signifies that the gamma-carboxyl group is
protected as a benzyl ester. Its systematic name is L-Glutamic acid y-benzyl ester.[1][2][3]

Physicochemical Data

The core quantitative data for H-Glu-OBzl, also known as L-Glutamate-y-benzyl ester, is
summarized below.[4][5] This data is essential for calculating molarity, performing quantitative
analysis, and interpreting spectroscopic results.

Parameter Value References
Molecular Formula C12H15N0O4

Molecular Weight 237.25 g/mol

CAS Number 1676-73-9
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Logical Relationship of Properties

The chemical formula of a compound dictates its molecular weight, which is the sum of the
atomic weights of all atoms in the molecule. The relationship for H-Glu-OBzl is illustrated

below.

Relationship of H-Glu-OBzl Properties

H-Glu-OBzl
(L-Glutamic acid y-benzyl ester)

Has

Molecular Formula;

C12H15NO4

Determines

Molecular Weight:
237.25 g/mol

Click to download full resolution via product page
Fig. 1: H-Glu-OBzl Properties

Note on Experimental Protocols and Signaling
Pathways

The user request included a provision for experimental protocols and signaling pathways. It is
important to clarify that these elements are not applicable to the fundamental properties of a

chemical compound itself.

o Experimental Protocols: The determination of molecular weight and formula is typically
achieved through standard analytical techniques such as mass spectrometry and elemental
analysis. These are routine characterization methods rather than specific experimental

protocols developed for this single compound.
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» Signaling Pathways: H-Glu-OBzl is a protected amino acid derivative used as a building
block in chemical synthesis, particularly for peptides. As a static chemical reagent, it does
not possess inherent signaling pathway activity. Such pathways are biological processes
involving complex interactions between multiple molecules within a living system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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